Cas no 1509606-78-3 (1-[1-(Aminomethyl)cyclobutyl]-2-ethylbutan-1-ol)

• Product Name: 1-[1-(Aminomethyl)cyclobutyl]-2-ethylbutan-1-ol
• CAS No: 1509606-78-3
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5273921
• Update Time: 2025-07-26

1-[1-(Aminomethyl)cyclobutyl]-2-ethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[1-(aminomethyl)cyclobutyl]-2-ethylbutan-1-ol
• 1-[1-(Aminomethyl)cyclobutyl]-2-ethylbutan-1-ol

• Inchi： 1S/C11H23NO/c1-3-9(4-2)10(13)11(8-12)6-5-7-11/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： KMMJCMZDJWCVOE-UHFFFAOYSA-N
• SMILES： OC(C(CC)CC)C1(CN)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2

Additional information on 1-[1-(Aminomethyl)cyclobutyl]-2-ethylbutan-1-ol

Research Brief on 1-[1-(Aminomethyl)cyclobutyl]-2-ethylbutan-1-ol (CAS: 1509606-78-3): Recent Advances and Applications

1-[1-(Aminomethyl)cyclobutyl]-2-ethylbutan-1-ol (CAS: 1509606-78-3) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthetic route for 1-[1-(Aminomethyl)cyclobutyl]-2-ethylbutan-1-ol, utilizing a cyclobutane ring-opening strategy followed by reductive amination. The study reported a high yield (82%) and excellent enantioselectivity (>99% ee), making it a promising candidate for scalable production. The compound's unique cyclobutyl and ethylbutanol moieties were found to enhance blood-brain barrier (BBB) penetration, a critical factor for CNS-targeted drugs.

In preclinical evaluations, derivatives of 1-[1-(Aminomethyl)cyclobutyl]-2-ethylbutan-1-ol demonstrated potent activity as modulators of GABA_A receptors, suggesting potential applications in treating anxiety disorders and epilepsy. Molecular docking studies revealed that the aminomethyl group forms key hydrogen bonds with the receptor's α-subunit, while the cyclobutyl ring contributes to hydrophobic interactions. These findings were corroborated by in vivo assays showing reduced seizure frequency in rodent models.

Further research has explored the compound's utility in prodrug design. A 2024 ACS Chemical Neuroscience paper described its conjugation with neuroactive agents to improve pharmacokinetic profiles. For instance, coupling with a glutamate antagonist resulted in a prodrug with 3-fold higher oral bioavailability compared to the parent drug, attributed to the enhanced solubility imparted by the hydroxyl group of 1-[1-(Aminomethyl)cyclobutyl]-2-ethylbutan-1-ol.

Despite these advances, challenges remain in optimizing the compound's metabolic stability. Recent metabolomics studies identified rapid N-dealkylation as a primary clearance pathway, prompting structural modifications such as fluorination of the cyclobutyl ring. These efforts have yielded analogs with extended half-lives (t_1/2 > 6 hours in human liver microsomes) while retaining target engagement.

In conclusion, 1-[1-(Aminomethyl)cyclobutyl]-2-ethylbutan-1-ol represents a pharmacologically privileged scaffold with multifaceted applications in CNS drug development. Ongoing research focuses on expanding its therapeutic scope to neurodegenerative diseases and pain management, leveraging its unique physicochemical properties and synthetic accessibility.